Cas no 832683-95-1 (N-benzyl-4-methoxy-3-(N-methyl4-chlorobenzenesulfonamido)benzene-1-sulfonamide)
N-benzyl-4-methoxy-3-(N-methyl4-chlorobenzenesulfonamido)benzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-benzyl-3-[(4-chlorophenyl)sulfonyl-methylamino]-4-methoxybenzenesulfonamide
- N-benzyl-3-(4-chloro-N-methylphenylsulfonamido)-4-methoxybenzenesulfonamide
- 832683-95-1
- VU0492456-1
- F3070-0024
- N-benzyl-4-methoxy-3-(N-methyl4-chlorobenzenesulfonamido)benzene-1-sulfonamide
- AKOS024479828
- 3-[[(4-Chlorophenyl)sulfonyl]methylamino]-4-methoxy-N-(phenylmethyl)benzenesulfonamide
-
- Inchi: 1S/C21H21ClN2O5S2/c1-24(31(27,28)18-10-8-17(22)9-11-18)20-14-19(12-13-21(20)29-2)30(25,26)23-15-16-6-4-3-5-7-16/h3-14,23H,15H2,1-2H3
- InChI Key: PSYGUJUBNVEVKI-UHFFFAOYSA-N
- SMILES: C1(S(NCC2=CC=CC=C2)(=O)=O)=CC=C(OC)C(N(S(C2=CC=C(Cl)C=C2)(=O)=O)C)=C1
Computed Properties
- Exact Mass: 480.0580418g/mol
- Monoisotopic Mass: 480.0580418g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 31
- Rotatable Bond Count: 8
- Complexity: 767
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 110Ų
Experimental Properties
- Density: 1.396±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 661.6±65.0 °C(Predicted)
- pka: 11.06±0.50(Predicted)
N-benzyl-4-methoxy-3-(N-methyl4-chlorobenzenesulfonamido)benzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3070-0024-2μmol |
N-benzyl-4-methoxy-3-(N-methyl4-chlorobenzenesulfonamido)benzene-1-sulfonamide |
832683-95-1 | 90%+ | 2μl |
$57.0 | 2023-04-28 | |
| Life Chemicals | F3070-0024-5μmol |
N-benzyl-4-methoxy-3-(N-methyl4-chlorobenzenesulfonamido)benzene-1-sulfonamide |
832683-95-1 | 90%+ | 5μl |
$63.0 | 2023-04-28 | |
| Life Chemicals | F3070-0024-10μmol |
N-benzyl-4-methoxy-3-(N-methyl4-chlorobenzenesulfonamido)benzene-1-sulfonamide |
832683-95-1 | 90%+ | 10μl |
$69.0 | 2023-04-28 | |
| Life Chemicals | F3070-0024-20μmol |
N-benzyl-4-methoxy-3-(N-methyl4-chlorobenzenesulfonamido)benzene-1-sulfonamide |
832683-95-1 | 90%+ | 20μl |
$79.0 | 2023-04-28 | |
| Life Chemicals | F3070-0024-1mg |
N-benzyl-4-methoxy-3-(N-methyl4-chlorobenzenesulfonamido)benzene-1-sulfonamide |
832683-95-1 | 90%+ | 1mg |
$54.0 | 2023-04-28 | |
| Life Chemicals | F3070-0024-2mg |
N-benzyl-4-methoxy-3-(N-methyl4-chlorobenzenesulfonamido)benzene-1-sulfonamide |
832683-95-1 | 90%+ | 2mg |
$59.0 | 2023-04-28 | |
| Life Chemicals | F3070-0024-3mg |
N-benzyl-4-methoxy-3-(N-methyl4-chlorobenzenesulfonamido)benzene-1-sulfonamide |
832683-95-1 | 90%+ | 3mg |
$63.0 | 2023-04-28 | |
| Life Chemicals | F3070-0024-4mg |
N-benzyl-4-methoxy-3-(N-methyl4-chlorobenzenesulfonamido)benzene-1-sulfonamide |
832683-95-1 | 90%+ | 4mg |
$66.0 | 2023-04-28 | |
| Life Chemicals | F3070-0024-5mg |
N-benzyl-4-methoxy-3-(N-methyl4-chlorobenzenesulfonamido)benzene-1-sulfonamide |
832683-95-1 | 90%+ | 5mg |
$69.0 | 2023-04-28 | |
| Life Chemicals | F3070-0024-10mg |
N-benzyl-4-methoxy-3-(N-methyl4-chlorobenzenesulfonamido)benzene-1-sulfonamide |
832683-95-1 | 90%+ | 10mg |
$79.0 | 2023-04-28 |
N-benzyl-4-methoxy-3-(N-methyl4-chlorobenzenesulfonamido)benzene-1-sulfonamide Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on N-benzyl-4-methoxy-3-(N-methyl4-chlorobenzenesulfonamido)benzene-1-sulfonamide
Professional Introduction to N-benzyl-4-methoxy-3-(N-methyl-4-chlorobenzenesulfonamido)benzene-1-sulfonamide (CAS No. 832683-95-1)
N-benzyl-4-methoxy-3-(N-methyl-4-chlorobenzenesulfonamido)benzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 832683-95-1, represents a pinnacle of molecular design, incorporating multiple functional groups that contribute to its unique chemical properties and potential biological activities. The presence of a benzene ring substituted with a sulfonamide group, a methoxy group, and a benzyl moiety linked to an N-methyl-4-chlorobenzenesulfonamido group underscores the complexity and diversity of its structural framework.
The structural composition of N-benzyl-4-methoxy-3-(N-methyl-4-chlorobenzenesulfonamido)benzene-1-sulfonamide is meticulously crafted to exploit its potential in drug discovery and development. The sulfonamide group, known for its versatility in medicinal chemistry, is a critical pharmacophore that can interact with biological targets in various ways. This compound's design allows for selective binding to specific enzymes or receptors, which is essential for achieving therapeutic efficacy while minimizing side effects.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of this compound with biological targets with unprecedented accuracy. Studies have shown that the methoxy group enhances the solubility and bioavailability of the molecule, while the benzyl and chlorobenzenesulfonamido substituents contribute to its stability and metabolic profile. These features make N-benzyl-4-methoxy-3-(N-methyl-4-chlorobenzenesulfonamido)benzene-1-sulfonamide a promising candidate for further investigation in the development of novel therapeutic agents.
In the realm of medicinal chemistry, the synthesis of heterocyclic compounds remains a cornerstone of innovation. N-benzyl-4-methoxy-3-(N-methyl-4-chlorobenzenesulfonamido)benzene-1-sulfonamide exemplifies the intricate balance between structural complexity and functional utility. The synthesis of this compound involves multi-step organic transformations, including nucleophilic substitution, sulfonation, and alkylation reactions, which are orchestrated with precision to ensure high yield and purity.
The role of sulfonamides in medicinal chemistry cannot be overstated. They have been instrumental in the development of antibiotics, anti-inflammatory drugs, and even antiviral agents. The unique structural features of N-benzyl-4-methoxy-3-(N-methyl-4-chlorobenzenesulfonamido)benzene-1-sulfonamide position it as a versatile scaffold for designing molecules with enhanced pharmacological properties. Researchers are exploring its potential as an intermediate in the synthesis of more complex derivatives that could target specific diseases with greater selectivity and potency.
The chemical properties of this compound also make it an attractive candidate for material science applications. Its ability to form stable complexes with metals and other organic molecules suggests that it could be used in catalysis or as a ligand in coordination chemistry. Furthermore, its solubility profile makes it suitable for formulation into drug delivery systems, where controlled release mechanisms could be engineered to optimize therapeutic outcomes.
As our understanding of molecular interactions continues to evolve, so does our ability to harness the potential of compounds like N-benzyl-4-methoxy-3-(N-methyl-4-chlorobenzenesulfonamido)benzene-1-sulfonamide. The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of novel scaffolds and their potential applications. By leveraging these computational tools, researchers can predict the biological activity of this compound more efficiently, thereby expediting the drug development process.
The future prospects for N-benzyl-4-methoxy-3-(N-methyl-4-chlorobenzenesulfonamido)benzene-1-sulfonamide are vast. Its structural complexity allows for extensive derivatization, enabling the creation of libraries of compounds with tailored properties. These libraries can be screened using high-throughput methods to identify molecules with optimal pharmacokinetic profiles. Additionally, advances in green chemistry principles may lead to more sustainable synthetic routes, reducing waste and energy consumption while maintaining high yields.
In conclusion, N-benzyl-4-methoxy-3-(N-methyl-4-chlorobenzenesulfonamido)benzene-1-sulfonamide (CAS No. 832683-95-1) stands as a testament to the ingenuity of modern synthetic chemistry. Its multifaceted structure offers numerous opportunities for therapeutic intervention across various disease areas. As research continues to uncover new applications for this compound, it will undoubtedly play a significant role in shaping the future landscape of pharmaceutical innovation.
832683-95-1 (N-benzyl-4-methoxy-3-(N-methyl4-chlorobenzenesulfonamido)benzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)